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Compound of Interest

Benzene, 1-(bromomethyl)-4-
Compound Name:

(heptyloxy)-

Cat. No.: B1317074

An In-Depth Technical Guide to the Molecular Weight of Benzene, 1-(bromomethyl)-4-
(heptyloxy)-

This guide provides a detailed analysis of the molecular weight of the chemical compound
Benzene, 1-(bromomethyl)-4-(heptyloxy)-. It is intended for researchers, scientists, and
professionals in the field of drug development who require precise information for their work.

Molecular Formula and Structure

The chemical structure of Benzene, 1-(bromomethyl)-4-(heptyloxy)- is key to determining its
molecular properties. The molecular formula for this compound is C14H21BrO[1]. This formula
indicates that each molecule is composed of 14 carbon atoms, 21 hydrogen atoms, one
bromine atom, and one oxygen atom.

Atomic Weights of Constituent Elements

The molecular weight of a compound is the sum of the atomic weights of its constituent atoms.
The standard atomic weights for the elements present in Benzene, 1-(bromomethyl)-4-
(heptyloxy)- are provided in the table below. These values are based on internationally
recognized standards.
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Element Symbol Atomic Weight (amu)
Carbon C 12.011

Hydrogen H 1.008

Bromine Br 79.904

Oxygen @) 15.999

Calculation of Molecular Weight

The molecular weight is calculated by multiplying the number of atoms of each element by its
atomic weight and then summing these values.

Calculation:
(14 x 12.011) + (21 x 1.008) + (1 x 79.904) + (1 x 15.999) = 285.22 g/mol

The calculated molecular weight of Benzene, 1-(bromomethyl)-4-(heptyloxy)- is 285.22 g/mol
[1].

Summary of Molecular Weight Data

For ease of reference, the quantitative data related to the molecular weight of Benzene, 1-
(bromomethyl)-4-(heptyloxy)- is summarized in the following table.

Total
Molecular Number of Atomic Weight o
Component Contribution
Formula Atoms (amu)
(amu)
Carbon C 14 12.011 168.154
Hydrogen H 21 1.008 21.168
Bromine Br 1 79.904 79.904
Oxygen O 1 15.999 15.999
Total C14H21BrO 37 285.225
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Note: The final molecular weight is commonly rounded to two decimal places, resulting in
285.22 g/mol .

Visualization of Elemental Composition

The following diagram illustrates the elemental components that constitute the Benzene, 1-
(bromomethyl)-4-(heptyloxy)- molecule and their contribution to the final molecular weight.

Constituent Elements

Carbon (C) Hydrogen (H) Bromine (Br) Oxygen (O)
14 atoms 21 atoms 1 atom 1 atom
12.011 amu 1.008 amu 79.904 amu 15.999 amu

Benzene, 1-(bromomethyl)-4-(heptyloxy)-
C14H21BrO
Molecular Weight: 285.22 g/mol

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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